1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine
• InChI: InChI=1S/C13H20N2/c1-11-4-3-5-12(8-11)9-14-13-6-7-15(2)10-13/h3-5,8,13-14H,6-7,9-10H2,1-2H3
• InChI Key: PAQJSRGJBHGEPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC2CCN(C2)C

Description

1-Methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine is a tertiary amine derivative featuring a pyrrolidine ring substituted with a methyl group at position 1 and a benzyl group at the amine (position 3). The benzyl group is further substituted with a methyl group at the meta position of the phenyl ring. This compound belongs to the class of alicyclic amines, characterized by their saturated five-membered nitrogen-containing ring. Pyrrolidine derivatives are of significant interest in medicinal chemistry due to their conformational flexibility and ability to interact with biological targets such as neurotransmitter receptors or enzymes .

The molecular formula of this compound is C₁₃H₂₀N₂ (calculated molecular weight: 204.31 g/mol).

Preparation Methods

The synthesis of 1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine can be achieved through several synthetic routes. One common method involves the reaction of 3-methylbenzylamine with 1-methylpyrrolidin-3-one under appropriate reaction conditions . Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, such as controlling temperature, pressure, and the use of catalysts .

Chemical Reactions Analysis

1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups using reagents like halogens or alkylating agents.

Common reagents and conditions used in these reactions include solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of 1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine, highlighting differences in substituents, physical properties, and synthesis methodologies:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Structural Features	Synthesis Yield (%)	Reference
1-Methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine	C₁₃H₂₀N₂	204.31	N/A	Pyrrolidine core, 3-methylbenzyl substituent	N/A	Inferred
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C₁₂H₁₅N₅	229.28	104–107	Pyrazole core, pyridinyl and cyclopropyl groups	17.9
[1-(3-Fluorophenyl)pyrrolidin-3-yl]methylamine	C₁₁H₁₅FN₂	194.25	N/A	Fluorophenyl substituent, pyrrolidine core	N/A
3-Nitro-N-{[3-(trifluoromethyl)phenyl]methyl}pyridin-4-amine	C₁₃H₁₀F₃N₃O₂	297.23	N/A	Nitro and trifluoromethyl groups, pyridine core	N/A
(3-Methylphenyl)methylamine	C₁₄H₁₆N₂	212.29	N/A	Pyridine and benzyl hybrid substituent	N/A
1-Methyl-N-(2-methylpropyl)pyrrolidin-3-amine	C₉H₂₀N₂	156.27	N/A	Aliphatic isobutyl substituent	N/A

Structural and Electronic Comparisons

• Core Heterocycle : The pyrrolidine ring in the target compound provides greater conformational flexibility compared to aromatic cores like pyridine () or pyrazole (). This flexibility may enhance binding to protein targets with deep hydrophobic pockets .
• Substituent Effects: The 3-methylphenyl group in the target compound introduces moderate lipophilicity, facilitating membrane permeability. In contrast, electron-withdrawing groups (e.g., nitro in ) reduce basicity and solubility . Fluorine substitution () increases metabolic stability and lipophilicity, making fluorinated analogs more suitable for CNS drugs .

Pharmacological Potential

• Pheniramine (), a structurally related propylamine, demonstrates antihistamine activity, indicating that the target compound may interact with histamine receptors or other amine-binding targets .

Biological Activity

1-Methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine is a chemical compound that has garnered attention for its potential biological activities. Characterized by its unique structure, which includes a pyrrolidine ring and a 3-methylphenyl group, this compound is being investigated for various therapeutic applications. This article reviews the biological activity of this compound based on current research findings, including its mechanisms of action, interactions with biological systems, and potential therapeutic uses.

• Molecular Formula : C13H19N
• Molecular Weight : 203.30 g/mol
• CAS Number : 1249183-71-8
• Structure : The compound features a pyrrolidine ring substituted with a 3-methylphenyl group, which influences its biological activity.

The biological activity of 1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine is primarily attributed to its interaction with various receptors and enzymes. Research indicates that the compound may act as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine pathways.

Key Mechanisms:

• Serotonin Receptor Modulation : Similar compounds have shown antagonistic effects on serotonin receptors (5-HT3R and 5-HT6R), suggesting that 1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine may exhibit similar properties, potentially influencing mood and anxiety disorders .
• Dopaminergic Activity : The structural similarity to known dopaminergic agents implies potential interactions with dopamine receptors, which are crucial in the treatment of conditions like schizophrenia and Parkinson's disease .

Neuropharmacological Effects

Research indicates that compounds with similar structures can impact cognitive functions and exhibit neuroprotective effects. The binding affinity to neurotransmitter receptors may provide therapeutic avenues for neurodegenerative diseases.

Case Studies

• Study on Serotonin Receptor Antagonism : A study investigating the effects of pyrrolidine derivatives found that certain analogs exhibited significant antagonistic properties at the 5-HT3 receptor, leading to decreased hyperlocomotion in animal models . This suggests that 1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine may also possess similar effects.
• Antimicrobial Testing : In vitro tests conducted on related pyrrolidine compounds demonstrated varying degrees of antibacterial activity against strains like Staphylococcus aureus and Escherichia coli, indicating the potential for developing new antimicrobial agents based on this scaffold .

Future Directions and Research Opportunities

Given the promising biological activities associated with 1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine, several avenues for future research can be pursued:

• Detailed Pharmacological Studies : Comprehensive studies focusing on the pharmacodynamics and pharmacokinetics of this compound will be crucial in understanding its therapeutic potential.
• Exploration of Structure–Activity Relationships (SAR) : Investigating how modifications to the chemical structure influence biological activity can lead to the development of more potent derivatives.
• Clinical Trials : Conducting clinical trials to evaluate safety and efficacy in humans will be essential for determining the therapeutic viability of this compound.